Cas no 763114-26-7 (2-fluoro-5-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]benzoic acid)

• Product Name: 2-fluoro-5-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]benzoic acid
• CAS No: 763114-26-7
• MF: C₁₆H₁₁FN₂O₃
• MW: 298.268547296524
• MDL: MFCD14636678
• CID: 827546
• PubChem ID: 24811740
• Update Time: 2025-12-15

2-fluoro-5-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)benzoic acid
• 2-Fluoro-5-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]benzoic acid
• 2-fluoro-5-[(4-oxo-3H-phthalazin-1-yl)methyl]benzoic acid
• AKOS015996964
• 2-Fluoro-5-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)benzoicacid
• 2-fluoro-5-[(4-oxo-3,4-dihydrophthalazin-1 -yl)methyl]benzoic acid
• DTXSID20647416
• SY033510
• FT-0688443
• C16H11FN2O3
• MFCD14636678
• BCP01659
• 2-fluoro-5-(4-oxo-3,4-dihydro-phthalazin-1-ylmethyl)-benzoic acid
• 355T9GP9XQ
• SS-4579
• AC-29313
• CS-M1900
• EN300-345701
• 2-Fluoro-5-(4-oxo-3,4-dihydro-phthalazin-1-ylmethyl)benzoic acid
• RB3259
• SB17769
• SCHEMBL78452
• 2-fluoro-5-(4-oxo-3,4-dihydrophthalazin-1-ylmethyl)benzoic acid
• PAXLJNGPFJEKQX-UHFFFAOYSA-N
• Benzoic acid, 5-[(3,4-dihydro-4-oxo-1-phthalazinyl)methyl]-2-fluoro-
• A856104
• Not available;2-Fluoro-5-[(4-oxo-3,4-dihydro-1-phthalazinyl)methyl]benzoic Acid
• 2-Fluoro-5-[(4-oxo-3,4-dihydro-1-phthalazinyl)methyl]benzoic Acid
• 763114-26-7
• AM85904
• DB-347010
• 2-fluoro-5-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]benzoic acid

• MDL： MFCD14636678
• Inchi： 1S/C16H11FN2O3/c17-13-6-5-9(7-12(13)16(21)22)8-14-10-3-1-2-4-11(10)15(20)19-18-14/h1-7H,8H2,(H,19,20)(H,21,22)
• InChI Key： PAXLJNGPFJEKQX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(=O)O)CC1C2C=CC=CC=2C(NN=1)=O

Computed Properties

• Exact Mass: 298.07500
• Monoisotopic Mass: 298.07537038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• Density: 1.42
• PSA: 83.31000
• LogP: 2.76350

2-fluoro-5-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]benzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on 2-fluoro-5-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]benzoic acid

Introduction to 2-fluoro-5-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]benzoic acid (CAS No. 763114-26-7)

2-fluoro-5-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 763114-26-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of molecules known for their structural complexity and potential biological activity, making it a subject of extensive research and development.

The molecular structure of 2-fluoro-5-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]benzoic acid incorporates several key functional groups that contribute to its unique chemical properties. The presence of a fluoro substituent at the 2-position of the benzoic acid core enhances its lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the benzylic side chain linked to a phthalazinone moiety introduces a rigid aromatic system that can interact with biological targets in a specific manner.

In recent years, there has been growing interest in phthalazine derivatives due to their demonstrated efficacy in various therapeutic applications. The phthalazinone ring system, characterized by its nitrogen-rich structure, is known to exhibit anti-inflammatory, antioxidant, and anticancer properties. The modification of this scaffold with additional functional groups, such as the fluoro substituent and the benzylic methyl group in 2-fluoro-5-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]benzoic acid, further enhances its pharmacological potential.

One of the most compelling aspects of 2-fluoro-5-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]benzoic acid is its potential as a lead compound for drug discovery. Researchers have been exploring its interactions with enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders. Preliminary studies suggest that this compound may inhibit key enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain pathways.

The fluoro group at the 2-position of the benzoic acid ring is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals to improve binding affinity and reduce metabolic degradation. This modification can significantly alter the pharmacokinetic profile of a molecule, making it more suitable for therapeutic use. In the case of 2-fluoro-5-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]benzoic acid, the fluoro substituent likely contributes to its stability under physiological conditions while maintaining strong interactions with biological targets.

Furthermore, the phthalazinone moiety is known for its ability to cross the blood-brain barrier, which is a critical requirement for many central nervous system (CNS) drugs. The structural features of 2-fluoro-5-[(4-oxyo3,4-dihydrophthalazin1ylmethyl]benzoic acid may facilitate its penetration into neural tissues, opening up possibilities for treating neurological conditions. This has prompted researchers to investigate its potential as an active pharmaceutical ingredient (API) in formulations targeting disorders such as Alzheimer's disease and Parkinson's disease.

Recent advances in computational chemistry have also played a pivotal role in understanding the behavior of 2-fluoro5[(40x034dihydrophthalazin1ylmethyl]benzoic acid. Molecular modeling studies have revealed insights into its binding mode with various biological targets, providing a rational basis for designing analogs with improved potency and selectivity. These computational approaches have complemented experimental efforts by predicting optimal modifications to enhance pharmacological activity.

The synthesis of 2-fluoro5[(40x034dihydrophthalazin1ylmethyl]benzoic acid presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been employed to construct the key functional groups efficiently. These advancements have enabled researchers to access derivatives of this compound more readily, facilitating further exploration of its therapeutic potential.

In clinical settings, 2-fluoro5[(40x034dihydrophthalazin1ylmethyl]benzoic acid has shown promise in preclinical models as an anti-inflammatory agent. Its ability to modulate inflammatory pathways without significant side effects makes it an attractive candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its potential role in pain management has been highlighted by studies demonstrating its interaction with pain-signaling pathways.

The future direction of research on 2-fluoro5[(40x034dihydrophthalazin1ylmethyl]benzoic acid is likely to focus on optimizing its pharmacokinetic properties and exploring new therapeutic applications. By leveraging cutting-edge technologies such as CRISPR gene editing and high-throughput screening assays, scientists aim to uncover novel mechanisms by which this compound exerts its biological effects. These efforts could lead to the development of next-generation therapeutics based on this promising scaffold.

In conclusion,2-fluoro5[(40x034dihydrophthalazin1ylmethyl]benzoic acid (CAS No. 763114267) represents a significant advancement in medicinal chemistry with substantial potential for therapeutic applications. Its unique structural features combined with promising preclinical results make it a valuable compound for ongoing research and development efforts aimed at addressing unmet medical needs.